Cas no 932505-94-7 (4-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}benzene-1-sulfonamide)

• Product Name: 4-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}benzene-1-sulfonamide
• CAS No: 932505-94-7
• MF: C₂₁H₂₉ClN₄O₂S
• MW: 436.998562574387
• CID: 5513164
• Update Time: 2025-06-18

4-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl]benzenesulfonamide
• 4-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}benzene-1-sulfonamide

• Inchi： 1S/C21H29ClN4O2S/c1-24(2)19-8-4-17(5-9-19)21(26-14-12-25(3)13-15-26)16-23-29(27,28)20-10-6-18(22)7-11-20/h4-11,21,23H,12-16H2,1-3H3
• InChI Key： HSXSUZJGEGNAAJ-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=C(N(C)C)C=C2)N2CCN(C)CC2)(=O)=O)=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}benzene-1-sulfonamide

Introduction to 4-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}benzene-1-sulfonamide and CAS No 932505-94-7

The compound 4-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}benzene-1-sulfonamide, identified by the chemical identifier CAS No 932505-94-7, represents a significant advancement in the field of medicinal chemistry. This sulfonamide derivative has garnered attention due to its unique structural features and potential therapeutic applications. The presence of both chloro and sulfonamide functional groups, coupled with a piperazine moiety, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel sulfonamide-based compounds has seen considerable progress, particularly in the context of addressing unmet medical needs. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 4-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}benzene-1-sulfonamide enhances its potential to interact with various enzymes and receptors, thereby modulating biological pathways.

One of the most intriguing aspects of this compound is its structural similarity to known pharmacophores that have demonstrated efficacy in clinical settings. The combination of a chloro group and a sulfonamide moiety often enhances binding affinity to target proteins. Additionally, the presence of a dimethylamino group and a piperazine ring suggests potential for CNS penetration and modulation of neurotransmitter systems. These features make 4-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}benzene-1-sulfonamide an attractive scaffold for designing drugs targeting neurological disorders.

Recent studies have highlighted the importance of sulfonamide derivatives in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of sulfonamides to inhibit amyloid-beta aggregation and modulate acetylcholinesterase activity has been extensively studied. Furthermore, the piperazine ring in 4-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}benzene-1-sulfonamide can serve as a pharmacophore for targeting dopamine receptors, which is crucial for managing symptoms associated with Parkinson's disease.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The chlorosulfonation step is particularly critical, as it introduces the sulfonamide group while maintaining the integrity of the aromatic ring. Advanced synthetic techniques, such as flow chemistry and catalytic methods, have been employed to optimize these reactions. These approaches not only improve efficiency but also reduce waste, aligning with green chemistry principles.

From a pharmacological perspective, CAS No 932505-94-7 has shown promise in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in disease pathways. For instance, its interaction with carbonic anhydrase has been explored as a potential therapeutic strategy for glaucoma management. Additionally, its binding affinity to bacterial enzymes has been investigated for possible applications in antibiotic development.

The molecular modeling studies have provided valuable insights into the binding mode of this compound with biological targets. Computational simulations have helped identify key interactions between the sulfonamide group and amino acid residues in target proteins. This information is crucial for designing analogs with improved pharmacokinetic properties and reduced side effects.

In conclusion,4-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}benzene-1-sulfonamide represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising preclinical results make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments.